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Compound of Interest

Compound Name: AChE-IN-74

cat. No.: B15615621

Unable to Identify Compound AChE-IN-74

Following a comprehensive search of publicly available chemical and biomedical databases, no
specific information was found for a compound designated "AChE-IN-74." This suggests that
the identifier may be an internal research code, a very recently synthesized molecule not yet
described in published literature, or a possible misnomer.

Without a verifiable chemical structure or reference in scientific literature, it is not possible to
provide the in-depth technical guide requested, including its physicochemical properties,
experimental protocols, and associated signaling pathways.

To fulfill this request, a more specific identifier for the compound is required, such as:
o A Chemical Abstract Service (CAS) Registry Number

e The IUPAC (International Union of Pure and Applied Chemistry) name

o Areference to a patent or scientific publication describing the compound

General Information on Acetylcholinesterase (AChE) Inhibitors

While information on the specific compound "AChE-IN-74" is unavailable, it is possible to
provide a general overview of acetylcholinesterase (AChE) inhibitors. These compounds are a
well-established class of drugs and research molecules.
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Acetylcholinesterase is a critical enzyme in the nervous system, responsible for the rapid
breakdown of the neurotransmitter acetylcholine.[1][2][3] By inhibiting this enzyme, AChE
inhibitors increase the concentration and duration of action of acetylcholine in the synaptic cleft,
thereby enhancing cholinergic neurotransmission.[1][2][3]

Mechanism of Action

The primary mechanism of action for AChE inhibitors is the blockade of the
acetylcholinesterase enzyme.[1][2] This leads to an accumulation of acetylcholine at cholinergic
synapses, resulting in increased stimulation of nicotinic and muscarinic receptors.[1] AChE
inhibitors can be classified as reversible, irreversible, or quasi-irreversible, depending on the
nature of their interaction with the enzyme.[2]

The therapeutic effects of these inhibitors are leveraged in the treatment of various conditions,
most notably Alzheimer's disease, where they are used to manage cognitive symptoms.[1][2][4]
They are also used in the treatment of myasthenia gravis, glaucoma, and as antidotes for
anticholinergic poisoning.[1][2]

Below is a generalized diagram illustrating the cholinergic anti-inflammatory pathway, where
acetylcholine, protected from degradation by AChE inhibitors, can modulate inflammatory
responses.
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Caption: Generalized cholinergic anti-inflammatory pathway.
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Should more specific information or an alternative identifier for "AChE-IN-74" become
available, a detailed technical guide can be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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